2-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine

• IUPAC Name: 2-chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine
• InChI: InChI=1S/C6H6ClN3O/c7-6-9-3-4-5(10-6)8-1-2-11-4/h3H,1-2H2,(H,8,9,10)
• InChI Key: GYQORXHFUXETMQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CN=C(N=C2N1)Cl
• Molecular Formula: C6H6ClN3O
• Molecular Weight: 171.58 g/mol
• CAS No.: 1303587-99-6

Description

2-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine, also known as PD 153035, is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR). It has been extensively studied for its potential use in cancer treatment due to its ability to inhibit the growth and proliferation of cancer cells.

Scientific Research Applications

Synthesis and Functionalization

• Nitrogen- and Sulfur-Containing Heterocycles : 4-Chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4-oxazin-7-ones were modified by replacing the chlorine atom with amine residues, mercapto, and methoxy groups. These derivatives can be alkylated under certain conditions, demonstrating their versatility in chemical synthesis (Sazonov & Safonova, 1973).

• Pyrimido[4,5-b][1,4]oxazines Synthesis : An efficient method for synthesizing pyrimido[4,5-b][1,4]oxazines using 5-bromouracil was developed. This process involved palladium-mediated cross-coupling reactions and SNAr reactions, highlighting a high-speed synthesis technique using microwave heating (Kazzouli et al., 2006).

Potential Biological Activities

• Antifolate Properties : 2-Amino-4-hydroxy-7H-pyrimido[4,5-b][1,4]oxazine derivatives have shown the ability to inhibit dihydrofolate reductase, leading to the development of side chain substituted analogs of this system. These compounds are of interest as potential antifolates (Winchester et al., 1981).

• Antiviral Activity : Bicyclic 2′-deoxynucleoside, derived from the base 6H,8H-3,4-dihydropyrimido[4,5-c][1,2]oxazin-7-one, showed inhibition of herpes simplex virus type 1 (HSV-1) at concentrations comparable to known antiviral drugs. Other compounds in this series also demonstrated activity against varicella-zoster virus (VZV) (Loakes et al., 1995).